Cas no 1221792-19-3 (Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate)
1221792-19-3 structure
Product Name:Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate
CAS No:1221792-19-3
MF:C12H13NO4
MW:235.235923528671
MDL:MFCD16140360
CID:1073175
PubChem ID:50853235
Update Time:2025-07-29
Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate
- Methyl 2-ethyl-5-methoxy-7-benzoxazolecarboxylate
- Methyl 2-ethyl-5-methoxybenzo[d]oxazole-7-carboxylate
- CE-0062
- 1221792-19-3
- Methyl2-ethyl-5-methoxybenzo[d]oxazole-7-carboxylate
- AKOS005072184
- MFCD16140360
- DTXSID001233319
-
- MDL： MFCD16140360
- Inchi： 1S/C12H13NO4/c1-4-10-13-9-6-7(15-2)5-8(11(9)17-10)12(14)16-3/h5-6H,4H2,1-3H3
- InChI Key： ZXYOJWVCEZKXBA-UHFFFAOYSA-N
- SMILES： O1C(CC)=NC2C=C(C=C(C(=O)OC)C1=2)OC
Computed Properties
- Exact Mass: 235.084
- Monoisotopic Mass: 235.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.6A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 345.6±22.0 °C at 760 mmHg
- Flash Point: 162.8±22.3 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB269423-500 mg |
Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate, 95%; . |
1221792-19-3 | 95% | 500 mg |
€315.00 | 2023-07-20 | |
| abcr | AB269423-1 g |
Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate, 95%; . |
1221792-19-3 | 95% | 1 g |
€478.80 | 2023-07-20 | |
| Chemenu | CM489521-1g |
Methyl 2-ethyl-5-methoxybenzo[d]oxazole-7-carboxylate |
1221792-19-3 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM489521-5g |
Methyl 2-ethyl-5-methoxybenzo[d]oxazole-7-carboxylate |
1221792-19-3 | 95% | 5g |
$*** | 2023-04-03 | |
| abcr | AB269423-500mg |
Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate, 95%; . |
1221792-19-3 | 95% | 500mg |
€315.00 | 2025-02-20 | |
| abcr | AB269423-1g |
Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate, 95%; . |
1221792-19-3 | 95% | 1g |
€478.80 | 2025-02-20 | |
| Ambeed | A479239-1g |
Methyl 2-ethyl-5-methoxybenzo[d]oxazole-7-carboxylate |
1221792-19-3 | 95+% | 1g |
$284.0 | 2024-04-25 | |
| Ambeed | A479239-5g |
Methyl 2-ethyl-5-methoxybenzo[d]oxazole-7-carboxylate |
1221792-19-3 | 95+% | 5g |
$852.0 | 2024-04-25 | |
| A2B Chem LLC | AI75996-1mg |
Methyl 2-ethyl-5-methoxybenzo[d]oxazole-7-carboxylate |
1221792-19-3 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI75996-5mg |
Methyl 2-ethyl-5-methoxybenzo[d]oxazole-7-carboxylate |
1221792-19-3 | >95% | 5mg |
$214.00 | 2024-04-20 |
Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
1221792-19-3 (Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate) Related Products
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- 1305711-85-6(Methyl 2-ethyl-1,3-benzoxazole-6-carboxylate)
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